2-Hydroxy-N-phenyl-11H-benzo[A]carbazole-3-carboxamide

• CAS RN: 84809-05-2
• Molecular Formula: C23H16N2O2
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 2-hydroxy-N-phenyl-11H-benzo[a]carbazole-3-carboxamide
• InChI: InChI=1S/C23H16N2O2/c26-21-13-18-14(12-19(21)23(27)24-15-6-2-1-3-7-15)10-11-17-16-8-4-5-9-20(16)25-22(17)18/h1-13,25-26H,(H,24,27)
• InChI Key: YPOXSLZIYJHIQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=C(C=C3C(=C2)C=CC4=C3NC5=CC=CC=C45)O

Description

2-Hydroxy-N-phenyl-11H-benzo[A]carbazole-3-carboxamide is a useful research compound. Its molecular formula is C23H16N2O2 and its molecular weight is 352.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Hydroxy-11H-benzo(a)carbazole-3-carboxylic acid (0.5 gram, 1.8 millimoles) was reacted with aniline (0.44 gram, 4.5 millimoles) in 10 milliliters of o-dichlorobenzene in the presence of a condensing reagent, phosphorus oxychloride (0.37 gram, 2.4 millimoles), at reflux under a nitrogen atmosphere. After 5 hours, TLC analysis revealed that the starting acid was consumed, but that no anilide product, 2-hydroxy-11H-benzo(a)carbazole-3-carboxanilide, was formed.

Synthesis routes and methods II

Procedure details

The aromatic ester is reacted with an aniline in a solvent and heating to form the anilide product. The reaction temperature can be varied to from about 140° C. to about 280° C. or above. Specifically, phenyl 2-hydroxy-11H-benzo(a)carbazole-3-carboxylate can be reacted with aniline in methyl N-pyrrolidinone at about 250° C. The ratio of the phenyl ester to aniline can vary, for example, from about 1:1 equivalent and up to about 20 equivalents. After the reaction is completed, the product mixture is cooled to room temperature, about 25° C., and discharged into an acidic aqueous solution, such as a 5 percent HCl ice cold solution. The precipitated anilide product, such as 2-hydroxy-11H-benzo(a)carbazole-3-carboxanilide, is isolated by filtration and washed with water and methanol. Purification can be accomplished by first dissolving the crude product in a hot solvent, such as DMF, and then precipitating the product by adding water or methanol, or a mixture of methanol and water. The purified product is then characterized by melting point, IR, mass spectrometry, NMR spectroscopy, especially 13C NMR as well as elemental analysis.

Synthesis routes and methods III

Procedure details

The phenyl 2-hydroxy-11H-benzo(a)carbazole-3-carboxylate obtained from Example I (5 grams, 14 millimoles), aniline (27.5 grams, 280 millimoles) and 15 milliliters of N-methyl pyrrolidinone were charged in a 100 milliliter 3-neck flask equipped with a magnetic stirrer and a nitrogen inlet. The resulting mixture was stirred and was heated to reflux at an oil bath temperature of ~250° C. under a nitrogen atmosphere. After 3 hours, TLC analysis revealed that all the starting phenyl ester was consumed. The mixture was cooled to room temperature and was poured into a 1 liter beaker containing 400 milliliters of ice cold 5 percent HCl. The yellow precipitate obtained was isolated by filtration. After washing with water (~200 milliliters) and ~20 milliliters of methanol and vacuum drying, 5.0 grams of crude product resulted. This product was then recrystallized from a mixture of DMF/MeOH/H2O (~30 milliliter each) yielding 4.4 grams (88 percent) of 2-hydroxy-11 H-benzo(a)carbazole-3-carboxanilide.